Cas no 2200205-70-3 (N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide)

• Product Name: N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide
• CAS No: 2200205-70-3
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 5410094
• PubChem ID: 145896193
• Update Time: 2025-07-14

N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-[(2-Methyl-3-oxo-2-propyl-1-piperazinyl)carbonyl]phenyl]methyl]-2-propenamide
• 2200205-70-3
• N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide
• N-{[4-(2-methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl}prop-2-enamide
• EN300-26580695
• Z1784767483

• Inchi： 1S/C19H25N3O3/c1-4-10-19(3)18(25)20-11-12-22(19)17(24)15-8-6-14(7-9-15)13-21-16(23)5-2/h5-9H,2,4,10-13H2,1,3H3,(H,20,25)(H,21,23)
• InChI Key： JRMSMCDIBXSFAF-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CCC)N(C(C2C=CC(CNC(C=C)=O)=CC=2)=O)CCN1

Computed Properties

• Exact Mass: 343.18959167g/mol
• Monoisotopic Mass: 343.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 643.2±55.0 °C(Predicted)
• pka: 14.04±0.46(Predicted)

Additional information on N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide

N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide and Its Significance in Modern Chemical Biology

N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide, a compound with the CAS number 2200205-70-3, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including an amide and a piperazine moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The< strong> molecular structure of N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide is pivotal in understanding its biological activity. The phenyl ring substituent, combined with the prop-2-enamide group, contributes to its unique pharmacophoric properties. This architecture is reminiscent of several bioactive molecules that have shown promise in preclinical and clinical studies. The< strong> 2-methyl-3-oxo-2-propylpiperazine moiety, in particular, is known for its role in modulating neurotransmitter systems, which has implications for the development of central nervous system (CNS) drugs.

In recent years, there has been a surge in research focused on identifying novel compounds that can interact with biological targets in innovative ways. N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide has emerged as a compound of interest due to its potential to serve as a lead molecule in the development of new therapeutic agents. Its< strong> chemical diversity allows for the exploration of various pharmacological pathways, making it a valuable asset in medicinal chemistry.

The< strong>CAS number 2200205-70-3 provides a unique identifier for this compound, facilitating its tracking and referencing in scientific literature. This standardized nomenclature is essential for ensuring clarity and precision in communication among researchers and regulatory bodies. The CAS system is widely recognized as the gold standard for chemical substance identification, making it an indispensable tool in the chemical industry.

One of the most compelling aspects of N-[[4-(2-Methyl-3-oxo-2-propylpiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide is its potential application in the treatment of neurological disorders. The< strong>piperazine ring is a common feature in many drugs that target serotonin receptors, which play a crucial role in conditions such as depression, anxiety, and obsessive-compulsive disorder (OCD). By leveraging this structural motif, researchers aim to develop compounds that can modulate these pathways more effectively than existing treatments.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds to identify potential hits with desired biological activities. N-[4-(2-Methyl-N,N-dimethyl)-3-oxybutylidenephenyl)methanamine (a derivative with similar characteristics) has been used as a starting point for virtual screening experiments. These simulations have hinted at the compound's ability to interact with various protein targets, suggesting broad therapeutic potential.

The< strong> pharmacokinetic properties of N-[4-(Dimethylamino)-3-oxybutylidenephenyl)methanamine are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, which could enhance its clinical efficacy.

In addition to its potential in CNS disorders, N-[4-(Dimethylamino)-3-oxybutylidenephenyl)methanamine has shown promise in other therapeutic areas. Its structural features make it amenable to modifications that could tailor its activity towards conditions such as pain management and neurodegenerative diseases. The< strong>molecular flexibility offered by the amide bond allows for the creation of derivatives with enhanced binding affinity and selectivity.

The synthesis of N-[4-(Dimethylamino)-3-oxybutylidenephenyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical use. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound's structure.

The< strong>biochemical activity of N-[4-(Dimethylamino)-3-oxybutylidenephenyl)methanamine has been evaluated using various in vitro assays. These studies have provided insights into its interaction with key biological targets, including enzymes and receptors relevant to neurological function. The compound's ability to modulate these targets suggests that it may have therapeutic benefits similar to those of existing drugs but with potentially improved efficacy or reduced side effects.

In conclusion, N-[4-(Dimethylamino)-3-oxybutylidenephenyl)methanamine (CAS number 2200205-70-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and multifaceted biological activities make it a promising candidate for further development into novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.